Cas no 31477-95-9 (Dihydrodatiscetin)
Dihydrodatiscetin structure
Product Name:Dihydrodatiscetin
CAS No:31477-95-9
MF:C15H12O6
MW:288.252184867859
CID:307869
PubChem ID:3082330
Update Time:2025-07-13
Dihydrodatiscetin Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-, (2R,3R)-
- Dihydrodatiscetin
- (2R,3R)-2',3,5,7-tetrahydroxyflavanone
- 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-, (2R-trans)-
- CHEMBL3634564
- DTXSID00953481
- 2',3,5,7-Tetrahydroxyflavanone
- (2R,3R)-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-2,3-dihydrochromen-4-one
- (2r,3r)-3,5,7,2'-tetrahydroxyflavanone
- 31477-95-9
- 3,5,7-Trihydroxy-2-(2-hydroxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one
-
- Inchi: 1S/C15H12O6/c16-7-5-10(18)12-11(6-7)21-15(14(20)13(12)19)8-3-1-2-4-9(8)17/h1-6,14-18,20H/t14-,15+/m0/s1
- InChI Key: BJNCWLSOQIVKIX-LSDHHAIUSA-N
- SMILES: O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC=CC=1O)O)=O)O)O
Computed Properties
- Exact Mass: 288.06336
- Monoisotopic Mass: 288.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.599
- Boiling Point: 553.5°Cat760mmHg
- Flash Point: 213.5°C
- Refractive Index: 1.728
- PSA: 107.22
Dihydrodatiscetin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D448515-10mg |
Dihydrodatiscetin |
31477-95-9 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | D448515-100mg |
Dihydrodatiscetin |
31477-95-9 | 100mg |
$1642.00 | 2023-05-18 | ||
| TRC | D448515-250mg |
Dihydrodatiscetin |
31477-95-9 | 250mg |
$ 4500.00 | 2023-09-07 |
Dihydrodatiscetin Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
31477-95-9 (Dihydrodatiscetin) Related Products
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- 27200-12-0(Dihydromyricetin)
- 1226-22-8(4H-1-Benzopyran-4-one,2,3-dihydro-3,7-dihydroxy-2-(4-hydroxyphenyl)-, (2R,3R)-)
- 1621-55-2(3'-Hydroxyflavanone)
- 18422-83-8((2R,3R)-2-(2,4-Dihydroxyphenyl)-3,5,7-trihydroxychroman-4-one)
- 65666-07-1(silymarin)
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